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Compound of Interest

Compound Name: VERTOSINE

CAS No.: 68738-99-8

Cat. No.: B1617586

Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is paramount. This document provides essential safety

and logistical information for the proper disposal of VERTOSINE, a perfumery component.

VERTOSINE, also known by its chemical name Methyl 2-{[(1E)-(2,4-dimethylcyclohex-3-en-1-

yl)methylene]amino}benzoate, requires careful handling and disposal due to its potential

environmental impact. Adherence to proper procedures is critical to protect both personnel and

the environment.

Chemical and Physical Properties
A summary of the key quantitative data for VERTOSINE is provided in the table below for easy

reference.
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Property Value

CAS Number 68738-99-8

Molecular Weight 271.39 g/mol

Appearance Yellow to orange liquid to crystalline

Boiling Point 355 °C

Flash Point > 100 °C[1]

Biodegradability 55.0% (partly)[1]

Step-by-Step Disposal Procedures
The primary directive for the disposal of VERTOSINE is to adhere to all local, state, and federal

regulations.[2] Improper disposal can lead to environmental contamination and regulatory

penalties.

1. Personal Protective Equipment (PPE): Before handling VERTOSINE waste, ensure you are

wearing appropriate PPE, including:

Safety goggles to protect from splashes.

Chemical-resistant gloves (e.g., nitrile) to prevent skin contact.

A laboratory coat to protect clothing.

2. Waste Collection:

Collect all waste containing VERTOSINE, including unused product, contaminated

consumables (e.g., pipettes, wipes), and spill cleanup materials, in a designated and clearly

labeled hazardous waste container.

The container should be made of a material compatible with the chemical and have a secure

lid to prevent leaks or spills.

Do not mix VERTOSINE waste with other incompatible waste streams.
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3. Spill Management: In the event of a spill, follow these steps:

Evacuate non-essential personnel from the immediate area.

Ensure adequate ventilation.

Contain the spill using an inert absorbent material, such as sand, diatomaceous earth, or

vermiculite.[2]

Carefully collect the absorbed material using non-sparking tools and place it into the

designated hazardous waste container.

Clean the spill area thoroughly with a suitable solvent and then with soap and water. Collect

all cleaning materials as hazardous waste.

Crucially, prevent the spilled material from entering drains or waterways.[2]

4. Storage of Waste:

Store the hazardous waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

The storage area should be secure and accessible only to authorized personnel.

5. Final Disposal:

Arrange for the disposal of the hazardous waste through a licensed and certified

environmental waste management company.

Provide the waste disposal company with a complete and accurate description of the waste,

including a Safety Data Sheet (SDS) if available.

Ensure all required documentation for the transportation and disposal of hazardous waste is

completed and retained as per regulatory requirements.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of VERTOSINE.
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Caption: Logical workflow for the safe disposal of VERTOSINE.

Environmental and Safety Considerations
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VERTOSINE is classified as an environmentally hazardous substance and a marine pollutant.

Therefore, it is imperative to prevent its release into the environment. The provided information

indicates that while no major immediate health hazards have been identified from human

experience, it is prudent to avoid contact with skin and eyes.[3] Always handle this chemical

with care in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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